Cas no 2228872-57-7 (3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid
• CAS No: 2228872-57-7
• MF: C₁₄H₁₈ClNO₄
• MW: 299.750023365021
• CID: 5939118
• PubChem ID: 165828353
• Update Time: 2025-06-09

3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid
• EN300-1903850
• 3-(4-{[(tert-butoxy)carbonyl]amino}-2-chlorophenyl)propanoic acid
• 2228872-57-7

• Inchi： 1S/C14H18ClNO4/c1-14(2,3)20-13(19)16-10-6-4-9(11(15)8-10)5-7-12(17)18/h4,6,8H,5,7H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： MRKYTEBMIYGLBR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.0924357g/mol
• Monoisotopic Mass: 299.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid

Introduction to 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid (CAS No. 2228872-57-7)

3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228872-57-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a complex structure with both tert-butoxy carbonylamino and chlorophenyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular framework of 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid incorporates a propanoic acid moiety linked to a phenyl ring substituted at the 2-position with a chlorine atom and at the 4-position with an amino group protected by a tert-butoxycarbonyl (Boc) group. This structural configuration not only imparts stability to the amino group during synthetic processes but also provides a reactive site for further functionalization, making it a versatile building block in medicinal chemistry.

In recent years, the demand for high-quality intermediates in drug discovery has surged, driven by advancements in computational chemistry and high-throughput screening techniques. 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid has emerged as a critical component in the development of novel therapeutic agents, particularly those targeting inflammatory and neurological disorders. Its structural features allow for seamless integration into complex synthetic pathways, enabling the rapid assembly of pharmacophores with tailored biological activities.

One of the most compelling aspects of this compound is its role in the synthesis of protease inhibitors, which are widely used to treat conditions such as rheumatoid arthritis and Alzheimer's disease. The chlorophenyl moiety interacts favorably with hydrophobic pockets in target enzymes, while the Boc-protected amino group can be selectively deprotected under mild acidic conditions to introduce diverse functional groups. This dual functionality makes it an indispensable tool for medicinal chemists seeking to optimize potency and selectivity.

Recent studies have highlighted the compound's utility in the development of kinase inhibitors, which play a pivotal role in cancer therapy. By serving as a precursor for more complex scaffolds, 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid enables the creation of molecules that disrupt aberrant signaling pathways in tumor cells. The incorporation of chlorine atoms into the phenyl ring enhances lipophilicity, improving membrane permeability and thus oral bioavailability—a critical factor in drug design.

The Boc-protection strategy also offers significant advantages in multi-step syntheses by preventing unwanted side reactions. This stability is particularly important when dealing with sensitive functional groups such as carboxylic acids or primary amines, which can undergo degradation under harsh reaction conditions. As a result, 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid has become a preferred choice for researchers aiming to streamline synthetic routes while maintaining high yields and purity.

From a commercial perspective, the growing interest in this compound reflects broader trends in pharmaceutical innovation. The increasing prevalence of chronic diseases worldwide has necessitated the development of more effective and targeted therapies. Intermediates like 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid are integral to this process, providing chemists with the flexibility to explore novel chemical space efficiently.

The compound's compatibility with various synthetic methodologies—including nucleophilic aromatic substitution, reductive amination, and peptide coupling—further underscores its versatility. These reactions can be tailored to introduce additional modifications, allowing for fine-tuning of physicochemical properties such as solubility, metabolic stability, and binding affinity. Such adaptability is essential for navigating the complex landscape of drug development.

In conclusion, 3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)propanoic acid (CAS No. 2228872-57-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic utility position it as a cornerstone intermediate for developing next-generation therapeutics across multiple disease areas. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is sure to grow.